N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-ethylsulfonylbenzamide
• InChI: InChI=1S/C22H18N2O3S2/c1-2-29(26,27)20-13-6-3-10-17(20)21(25)23-16-9-7-8-15(14-16)22-24-18-11-4-5-12-19(18)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key: PNRMMDOINOGCSP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(ethylsulfonyl)benzamide, also known as BPTES, is a small molecule inhibitor that has been widely used in scientific research as a tool for studying cancer metabolism. BPTES is a potent inhibitor of the enzyme glutaminase, which plays a key role in the metabolism of cancer cells.

Scientific Research Applications

Electrophysiological Activity

The synthesis and electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides indicate potential in developing selective class III agents for cardiac arrhythmias. These compounds show comparable potency to existing clinical trial drugs, suggesting a promising avenue for cardiac therapy research (Morgan et al., 1990).

Antimalarial and Antiviral Properties

Research into N-(phenylsulfonyl)acetamide derivatives has revealed significant antimalarial activity. Computational calculations and molecular docking studies on these sulfonamides show potential as COVID-19 drugs, highlighting their versatility and application in addressing contemporary health challenges (Fahim & Ismael, 2021).

Anticancer Evaluation

A series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been evaluated for their anticancer activity against various cancer cell lines, showing moderate to excellent activity and suggesting a potential for new anticancer therapies (Ravinaik et al., 2021).

Carbonic Anhydrase Inhibition

The synthesis of metal complexes of heterocyclic sulfonamide demonstrated potent carbonic anhydrase inhibitory properties. This suggests applications in treating conditions related to enzyme dysfunction, providing a new direction for therapeutic research (Büyükkıdan et al., 2013).

Antimicrobial Agents

Compounds synthesized from N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives have shown potent antimicrobial activity against various pathogens, offering insights into the development of new antimicrobial drugs with potential applications in combating antibiotic-resistant bacteria (Bikobo et al., 2017).

Mechanism of Action

Target of action

The compound contains a benzothiazole moiety, which is found in a wide variety of synthetic and natural products . Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . .

Mode of action

Benzothiazole derivatives often act by interacting with biological targets and causing changes in their function .

Pharmacokinetics

A study on similar compounds showed a favourable pharmacokinetic profile .

Result of action

Benzothiazole derivatives have been associated with a range of biological activities, suggesting they could have multiple effects at the molecular and cellular level .